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Cat. No.: B12370484 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

LQFM215 is a potent and selective inhibitor of the L-proline transporter (PROT), also known as

Solute Carrier Family 6 Member 7 (SLC6A7)[1][2]. By blocking the reuptake of L-proline in the

synapse, LQFM215 effectively increases the concentration of this amino acid in the synaptic

cleft. This elevation in synaptic L-proline leads to the modulation of key glutamate receptors,

including N-methyl-D-aspartate (NMDA) and α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic

acid (AMPA) receptors, as well as glycine receptors (GlyR)[3]. This mechanism of action

underlies the neuroprotective and potential antipsychotic effects of LQFM215 observed in

preclinical studies[4][5]. Accurate preparation of LQFM215 stock solutions is the first critical

step for obtaining reliable and reproducible results in in vitro and in vivo experiments. Dimethyl

sulfoxide (DMSO) is a common solvent for LQFM215 due to its high solubilizing capacity for

organic molecules[1][6].

Data Presentation

The following tables summarize the key quantitative data for LQFM215.

Table 1: Physicochemical Properties of LQFM215
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Property Value Reference

Molecular Weight 394.55 g/mol [1]

Molecular Formula C₂₅H₃₄N₂O₂ [1]

Appearance White to off-white solid [1]

Purity
>98% (or as specified by

supplier)

Table 2: Solubility of LQFM215 in DMSO

Solvent Reported Solubility Notes Reference

DMSO
100 mg/mL (253.45

mM)

Ultrasonic assistance

may be required.

Hygroscopic DMSO

can impact solubility.

[1]

DMSO 10 mM

A more conservative,

readily achievable

concentration.

[2]

Table 3: Recommended Storage Conditions for LQFM215

Form
Storage
Temperature

Shelf Life Reference

Solid Powder -20°C 3 years [1]

Solid Powder 4°C 2 years [1]

In DMSO -80°C 6 months [1]

In DMSO -20°C 1 month [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM LQFM215 Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of LQFM215 in DMSO, a

commonly used concentration for in vitro assays.

Materials:

LQFM215 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibration: Allow the vial containing LQFM215 powder to reach room temperature before

opening to prevent moisture condensation.

Calculation: Calculate the mass of LQFM215 required to prepare the desired volume of a 10

mM stock solution.

Mass (mg) = 10 mmol/L * 394.55 g/mol * Volume (L) * 1000 mg/g

For example, to prepare 1 mL (0.001 L) of a 10 mM stock solution, you will need:

10 mmol/L * 394.55 g/mol * 0.001 L * 1000 mg/g = 3.9455 mg

Weighing: Carefully weigh out the calculated amount of LQFM215 powder using an

analytical balance and transfer it to a sterile microcentrifuge tube or amber glass vial.

Dissolution: Add the calculated volume of anhydrous DMSO to the tube containing the

LQFM215 powder.
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Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for

long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month)[1].

Protocol 2: In Vitro Cell Viability Assay using LQFM215

This protocol provides a general workflow for assessing the cytotoxicity of LQFM215 in a

neuronal cell line, such as LUHMES cells[1][5].

Materials:

Neuronal cell line (e.g., LUHMES)

Complete cell culture medium

96-well cell culture plates

LQFM215 stock solution (10 mM in DMSO)

Phosphate-buffered saline (PBS)

Cell viability reagent (e.g., MTT, PrestoBlue™, or CellTiter-Glo®)

Plate reader

Procedure:

Cell Seeding: Seed the neuronal cells in a 96-well plate at a predetermined optimal density

and allow them to adhere and differentiate according to the specific cell line protocol.

Preparation of Working Solutions: Prepare serial dilutions of LQFM215 from the 10 mM stock

solution in complete cell culture medium to achieve the desired final concentrations for

treatment. Remember to include a vehicle control (medium with the same final concentration

of DMSO as the highest LQFM215 concentration).
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Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing the various concentrations of LQFM215 or the vehicle control.

Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) in

a humidified incubator at 37°C and 5% CO₂.

Cell Viability Assessment: After the incubation period, assess cell viability using your chosen

reagent according to the manufacturer's instructions. This typically involves adding the

reagent to each well, incubating for a specific time, and then measuring the absorbance or

fluorescence using a plate reader.

Data Analysis: Calculate the percentage of cell viability for each treatment group relative to

the vehicle control. Plot the results to determine the concentration-dependent effect of

LQFM215 on cell viability.
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Caption: LQFM215 inhibits the PROT transporter, increasing synaptic L-proline and modulating

postsynaptic receptors.

Experimental Workflow for LQFM215 Stock Solution Preparation
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Caption: Workflow for preparing a stock solution of LQFM215 in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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